Cas no 2734776-90-8 (1,3-Dibromo-5-chloro-2-isopropoxybenzene)

• Product Name: 1,3-Dibromo-5-chloro-2-isopropoxybenzene
• CAS No: 2734776-90-8
• MF: C₉H₉Br₂ClO
• MW: 328.43
• CID: 5079602
• Update Time: 2026-03-01

1,3-Dibromo-5-chloro-2-isopropoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-5-chloro-2-isopropoxybenzene

• Inchi： 1S/C9H9Br2ClO/c1-5(2)13-9-7(10)3-6(12)4-8(9)11/h3-5H,1-2H3
• InChI Key： SGHRQWMIEJJTTD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(OC(C)C)=C(Br)C=1)Br

Additional information on 1,3-Dibromo-5-chloro-2-isopropoxybenzene

Professional Introduction to 1,3-Dibromo-5-chloro-2-isopropoxybenzene (CAS No. 2734776-90-8)

1,3-Dibromo-5-chloro-2-isopropoxybenzene, a compound with the chemical identifier CAS No. 2734776-90-8, is a versatile intermediate in the realm of organic synthesis and pharmaceutical research. This compound, characterized by its bromo and chloro substituents along with an isopropoxy group, has garnered significant attention due to its potential applications in the development of novel agrochemicals and medicinal agents. The unique structural motifs present in this molecule make it a valuable building block for further functionalization, enabling chemists to explore a wide array of synthetic pathways.

The significance of 1,3-dibromo-5-chloro-2-isopropoxybenzene lies in its ability to serve as a precursor for more complex molecules. In recent years, there has been a surge in research focused on developing environmentally sustainable and biologically active compounds. The presence of multiple halogen atoms in this molecule not only facilitates cross-coupling reactions but also enhances its reactivity in various chemical transformations. These properties have made it a subject of interest for researchers aiming to synthesize novel heterocyclic compounds and bioactive molecules.

Recent advancements in synthetic chemistry have highlighted the utility of CAS No. 2734776-90-8 in constructing intricate molecular architectures. For instance, palladium-catalyzed cross-coupling reactions have been extensively employed to introduce diverse functional groups onto the aromatic core of this compound. Such modifications have led to the discovery of new pharmacophores with potential therapeutic applications. Moreover, the isopropoxy group provides a handle for further derivatization, allowing chemists to tailor the compound's properties for specific applications.

In the pharmaceutical industry, the demand for innovative drug candidates has driven the exploration of novel scaffolds derived from 1,3-dibromo-5-chloro-2-isopropoxybenzene. Researchers have leveraged its structural features to develop compounds with enhanced binding affinity and selectivity towards target enzymes and receptors. For example, studies have demonstrated its role in synthesizing kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The bromo and chloro substituents facilitate nucleophilic aromatic substitution reactions, enabling the introduction of pharmacologically relevant moieties.

The agrochemical sector has also benefited from the use of CAS No. 2734776-90-8 as an intermediate in the synthesis of advanced pesticides and herbicides. The ability to modify its aromatic core through various chemical reactions has led to the development of compounds with improved efficacy and environmental safety profiles. Additionally, the compound's stability under different reaction conditions makes it a preferred choice for large-scale synthesis operations.

The development of new synthetic methodologies has further expanded the applications of 1,3-dibromo-5-chloro-2-isopropoxybenzene. Transition-metal-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, have been particularly useful in constructing biaryl systems derived from this intermediate. These reactions not only provide efficient access to complex structures but also offer high regioselectivity, which is essential for pharmaceutical applications.

The future prospects of CAS No. 2734776-90-8 are promising, with ongoing research focusing on its role in green chemistry initiatives. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. Additionally, computational chemistry approaches are being employed to predict and optimize reaction outcomes, further enhancing the efficiency of processes involving this compound.

In conclusion, 1,3-dibromo-5-chloro-2-isopropoxybenzene represents a critical intermediate in modern organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel agrochemicals and medicinal agents. As research continues to evolve, this compound is expected to play an increasingly important role in addressing global challenges related to health and agriculture.